Cas no 1352751-83-7 (8-[(1r,2s)-2-(2-carboxyethyl)-5-oxo-3-cyclopenten-1-yl]-6-oxoocta Noic Acid)

8-[(1r,2s)-2-(2-carboxyethyl)-5-oxo-3-cyclopenten-1-yl]-6-oxoocta Noic Acid structure
1352751-83-7 structure
Product Name:8-[(1r,2s)-2-(2-carboxyethyl)-5-oxo-3-cyclopenten-1-yl]-6-oxoocta Noic Acid
CAS No:1352751-83-7
MF:C16H22O6
MW:310.342285633087
CID:1237570
PubChem ID:58060656
Update Time:2025-07-13

8-[(1r,2s)-2-(2-carboxyethyl)-5-oxo-3-cyclopenten-1-yl]-6-oxoocta Noic Acid Chemical and Physical Properties

Names and Identifiers

    • 8-[(1R,2S)-2-(2-Carboxyethyl)-5-oxo-3-cyclopenten-1-yl]-6-oxoocta noic acid
    • tetranor-prostaglandin J metabolite
    • Tetraoctylphosphonium chloride
    • Phosphonium,tetraoctyl-, chloride (9CI)
    • AG-F-30116
    • tetranor-PGJM
    • CTK4H7833
    • tetranor-prostaglandin A metabolite
    • Phosphonium,tetraoctyl-, chloride (1:1)
    • tetranor-prostaglandin D metabolite
    • tetra-n-octyl-phosphonium chloride
    • 1352751-83-7
    • AKOS040756348
    • 8-((1R,2S)-2-(2-Carboxyethyl)-5-oxocyclopent-3-en-1-yl)-6-oxooctanoic acid
    • SCHEMBL10018320
    • tetranor-PGJ Metabolite
    • HY-125607
    • CHEBI:183603
    • 8-[(1R,2S)-2-(2-carboxyethyl)-5-oxocyclopent-3-en-1-yl]-6-oxooctanoic acid
    • CS-0092456
    • 8-[(1r,2s)-2-(2-carboxyethyl)-5-oxo-3-cyclopenten-1-yl]-6-oxoocta Noic Acid
    • Inchi: 1S/C16H22O6/c17-12(3-1-2-4-15(19)20)7-8-13-11(5-9-14(13)18)6-10-16(21)22/h5,9,11,13H,1-4,6-8,10H2,(H,19,20)(H,21,22)/t11-,13-/m1/s1
    • InChI Key: KPFBKANRLYZJQP-DGCLKSJQSA-N
    • SMILES: O=C1C=C[C@H](CCC(=O)O)[C@H]1CCC(CCCCC(=O)O)=O

Computed Properties

  • Exact Mass: 310.14163842g/mol
  • Monoisotopic Mass: 310.14163842g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 11
  • Complexity: 465
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 109Ų

8-[(1r,2s)-2-(2-carboxyethyl)-5-oxo-3-cyclopenten-1-yl]-6-oxoocta Noic Acid Pricemore >>

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